N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-fluorobenzamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-fluorobenzamide
• InChI: InChI=1S/C19H18FN5O2/c1-10-11(2)21-19(23-17(10)26)25-16(9-15(24-25)12-6-7-12)22-18(27)13-4-3-5-14(20)8-13/h3-5,8-9,12H,6-7H2,1-2H3,(H,22,27)(H,21,23,26)
• InChI Key: PCKQZWHAYPPJER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC(=CC=C4)F)C
• Molecular Formula: C19H18FN5O2
• Molecular Weight: 367.4 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C19H18FN5O2 and its molecular weight is 367.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal & Antibacterial Potentials :The compound, with structural similarities to N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-fluorobenzamide, has been synthesized via microwave irradiative cyclocondensation. The synthesized compounds showed insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms, indicating a potential role in agricultural pest control and antibacterial applications (Deohate & Palaspagar, 2020).

Antibacterial Agents :A series of novel analogs structurally related to the compound were synthesized and evaluated for their antibacterial activity. Particularly, two compounds demonstrated promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis, highlighting the compound's potential as an antibacterial agent (Palkar et al., 2017).

Antimicrobial Evaluation :Compounds structurally related to N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-fluorobenzamide have been synthesized and subjected to antimicrobial activity studies. The results demonstrated pronounced antimicrobial properties, with specific structural moieties being crucial for the manifestation of this activity (Sirakanyan et al., 2021).

Anticancer Agents :A series of compounds related to the chemical structure have been designed, synthesized, and evaluated for their in vitro cytotoxicity against various human cancer cell lines. These compounds, including pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives, showed moderate to good cytotoxicity, indicating their potential as anticancer agents (Alam et al., 2018).